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Compound of Interest

Compound Name: NH-bis(m-PEG4)

Cat. No.: B1678665

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides critical operational and safety information for the proper handling and
disposal of NH-bis(m-PEG4), a common PEG-based linker used in the synthesis of Proteolysis
Targeting Chimeras (PROTACS). Adherence to these procedures is essential for laboratory
safety and environmental protection.

Immediate Safety and Handling Precautions

Based on data for structurally similar compounds, NH-bis(m-PEG4) should be handled with
care. Itis classified as harmful if swallowed and very toxic to aquatic life with long-lasting
effects.[1]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles with side shields, chemical-resistant gloves (e.g., nitrile), and a lab coat.

» Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume
hood to avoid inhalation of any potential aerosols.[1]

» Handling: Avoid contact with skin and eyes. Do not eat, drink, or smoke when handling this
compound. Wash hands thoroughly after handling.[1]

o Storage: Store in a tightly sealed container in a cool, well-ventilated area at -20°C. Keep
away from direct sunlight and sources of ignition.[2]
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e Incompatible Materials: Avoid contact with strong acids/alkalis and strong oxidizing/reducing
agents.[1]

Quantitative Data Summary

The following table summarizes the known quantitative data for NH-bis(m-PEG4).

Property Value Source

CAS Number 123852-08-4

Molecular Formula C18H39NO8

Molecular Weight 397.51 g/mol

Purity >96%

Appearance Colorless Liquid

Solubility Soluble in Water, DMSO,
DCM, DMF

Melting Point Data not available

Boiling Point Data not available

Density Data not available

Storage Temperature -20°C

Step-by-Step Disposal Procedure

NH-bis(m-PEG4) and any materials contaminated with it must be disposed of as hazardous
chemical waste. Do not dispose of down the drain or in regular trash.

» Waste Identification and Segregation:

o Clearly label a dedicated, chemically compatible, and leak-proof container as "Hazardous
Waste: NH-bis(m-PEGA4)".

o Segregate this waste from other laboratory waste streams, particularly from incompatible
materials such as strong acids, bases, and oxidizing agents.
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» Container Management:

o Keep the hazardous waste container securely closed at all times, except when adding
waste.

o Store the waste container in a designated satellite accumulation area within the laboratory.

o Disposal of Contaminated Materials:

o Solid Waste: Pipette tips, gloves, and other contaminated solid materials should be placed
in the designated hazardous waste container.

o Liquid Waste: Unused or waste solutions of NH-bis(m-PEG4) should be collected in the
designated hazardous waste container.

o Empty Containers: "Empty" containers of NH-bis(m-PEG4) must be triple-rinsed with a
suitable solvent (e.g., methanol or ethanol). The rinsate must be collected and disposed of
as hazardous waste. After triple-rinsing, the container can be disposed of as non-
hazardous waste, with the label defaced.

e Arranging for Professional Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for pickup and disposal.

o Ensure all required waste manifests and documentation are completed as per institutional
and regulatory requirements.
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NH-bis(m-PEG4) Disposal Workflow

Step 1: Collection & Segregation

Identify NH-bis(m-PEG4) waste
(unused reagent, contaminated labware)

:

Use a dedicated, labeled, and
compatible hazardous waste container

;

Segregate from incompatible chemicals

Step 2: [Storage

Store in a designated satellite
accumulation area

:

Keep container securely closed

Step 3: Final Disposal

Contact Environmental Health & Safety (EHS)
or a licensed waste disposal contractor

;

Complete all required
waste disposal documentation

;

Proper disposal at an approved
waste management facility

Click to download full resolution via product page

Caption: A workflow diagram for the proper disposal of NH-bis(m-PEG4).
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Experimental Protocol: Synthesis of a PROTAC
using NH-bis(m-PEG4) via Amide Coupling

This protocol describes a general procedure for the synthesis of a PROTAC molecule by
coupling a carboxylic acid-containing ligand for a protein of interest (POI-COOH) with NH-
bis(m-PEG4), followed by coupling to an E3 ligase ligand.

Materials:

NH-bis(m-PEGA4)
e POI-COOH
o E3 ligase ligand with a suitable functional group for coupling (e.g., an activated ester)

¢ N,N'-Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide
(EDC)

¢ N-Hydroxysuccinimide (NHS)

e Anhydrous Dimethylformamide (DMF)

e Anhydrous Dichloromethane (DCM)

» Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

o Standard laboratory glassware and purification equipment (e.g., column chromatography,
HPLC)

Procedure:
o Activation of POI-COOH:
o Dissolve POI-COOH (1.0 eq) and NHS (1.1 eq) in anhydrous DCM.

o Cool the solution to 0°C in an ice bath.
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o Add EDC (1.1 eq) to the solution and stir for 4 hours at 0°C, then allow to warm to room
temperature and stir overnight.

o Monitor the reaction by TLC or LC-MS to confirm the formation of the NHS ester.

e Coupling of Activated POI to NH-bis(m-PEG4):

o Dissolve the activated POI-NHS ester (1.0 eq) and NH-bis(m-PEG4) (1.2 eq) in
anhydrous DMF.

o Add TEA or DIPEA (2.0 eq) to the reaction mixture.
o Stir the reaction at room temperature for 12-24 hours.
o Monitor the reaction progress by TLC or LC-MS.

o Upon completion, purify the product (POI-PEG-NH2) by column chromatography or
preparative HPLC.

e Coupling to E3 Ligase Ligand:

o The purified POI-PEG-NH2 can then be coupled to a pre-activated E3 ligase ligand (e.g.,
an NHS ester derivative of the E3 ligase ligand) following a similar procedure as step 2.
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PROTAC Synthesis Workflow using NH-bis(m-PEG4)

Step 1: Activation

Protein of Interest Ligand
(POI-COOH)

:

Activate with EDC/NHS

l Step 2: First Coupling

Activated POI-NHS Ester NH-bis(m-PEG4)

T

Couple with Activated POI-NHS

L Step 3: Second Coupling

Intermediate:

POI-PEG-NH2 Activated E3 Ligase Ligand

T~y

Couple with Intermediate

:

Final PROTAC Molecule

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of a PROTAC molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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